Cas no 1006457-91-5 ({1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine)

• Product Name: {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine
• CAS No: 1006457-91-5
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• MDL: MFCD06805691
• CID: 3060498
• PubChem ID: 19623272
• Update Time: 2025-07-21

{1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}methylamine
• {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine
• 1-{1-[(1,3,5-TRIMETHYLPYRAZOL-4-YL)METHYL]PIPERIDIN-3-YL}METHANAMINE
• 1006457-91-5
• starbld0026629
• AKOS000314625
• {1-[(trimethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}methanamine
• BBL040388
• {1-[(1,3,5-trimethylpyrazol-4-yl)methyl]-3-piperidyl}methylamine
• STK350274
• (1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine
• GQB45791
• EN300-230335
• 1-{1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}methanamine
• [1-[(1,3,5-trimethylpyrazol-4-yl)methyl]piperidin-3-yl]methanamine

• MDL： MFCD06805691
• Inchi： 1S/C13H24N4/c1-10-13(11(2)16(3)15-10)9-17-6-4-5-12(7-14)8-17/h12H,4-9,14H2,1-3H3
• InChI Key： ARAUOPYWNGVLJW-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=NN(C)C=2C)CCCC(CN)C1

Computed Properties

• Exact Mass: 236.20009678Da
• Monoisotopic Mass: 236.20009678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine

Comprehensive Overview of {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine (CAS No. 1006457-91-5)

The compound {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine (CAS No. 1006457-91-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the trimethyl-1H-pyrazol-4-yl and piperidin-3-yl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity synthetic intermediates like {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. This compound's versatility allows it to be integrated into structure-activity relationship (SAR) studies, enabling scientists to optimize pharmacological properties. Its CAS No. 1006457-91-5 serves as a critical identifier in global chemical databases, ensuring accurate referencing in patents and research publications.

The trimethyl-1H-pyrazol-4-yl group in this compound is notable for its electron-rich aromatic system, which enhances binding affinity to biological targets. Meanwhile, the piperidin-3-yl scaffold contributes to improved blood-brain barrier (BBB) permeability, a hot topic in neuropharmacology. These attributes align with current trends in precision medicine, where tailored molecular designs are essential for addressing unmet medical needs. Discussions on platforms like PubMed and ResearchGate frequently highlight such compounds as key tools in targeted therapy development.

From a synthetic perspective, {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine exemplifies modern green chemistry principles. Researchers are exploring catalytic methods and solvent-free reactions to produce it sustainably, reflecting the growing emphasis on environmentally friendly synthesis. This aligns with broader industry shifts toward ESG (Environmental, Social, and Governance) compliance, a frequent search term among pharmaceutical executives and investors.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with ICH guidelines, a recurring theme in regulatory affairs discussions. The compound's CAS No. 1006457-91-5 is often cross-referenced in FDA submission documents, underscoring its relevance in preclinical development pipelines.

In summary, {1-(trimethyl-1H-pyrazol-4-yl)methylpiperidin-3-yl}methanamine represents a convergence of cutting-edge chemistry and therapeutic innovation. Its applications span from neurological disorder research to catalysis science, making it a subject of intense study in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of bioactive molecule design.